2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C14H12N4OS2/c15-13-17-18-14(21-13)20-8-12(19)16-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H2,15,17)(H,16,19)
• InChI Key: KEQXKHVLEQIXLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSC3=NN=C(S3)N
• Molecular Formula: C14H12N4OS2
• Molecular Weight: 316.4 g/mol

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide, also known as AT-1001, is a novel compound with potential therapeutic applications. It is a small molecule inhibitor of dipeptidyl peptidase IV (DPP-IV), an enzyme that plays a key role in the regulation of glucose homeostasis. AT-1001 has been shown to have beneficial effects in preclinical studies, and its potential as a therapeutic agent is currently being investigated.

Mechanism of Action

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide is a competitive inhibitor of DPP-IV, an enzyme that degrades the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-IV, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide increases the levels of GLP-1 and GIP, which in turn stimulate insulin secretion and reduce glucagon secretion. This leads to improved glucose homeostasis and insulin sensitivity.
Biochemical and Physiological Effects:
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to have a number of biochemical and physiological effects. In animal models of diabetes, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce hyperglycemia. In addition, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to have anti-inflammatory and anti-fibrotic effects in various disease models.

Advantages and Limitations for Lab Experiments

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized and purified. In addition, it has been shown to have beneficial effects in animal models of diabetes and other diseases. However, there are also limitations to its use. For example, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide is not selective for DPP-IV and can inhibit other enzymes. In addition, its effects may vary depending on the animal model and experimental conditions used.

Future Directions

There are several future directions for research on 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide. One area of interest is its potential as a therapeutic agent for diabetes and other metabolic disorders. Clinical trials are currently underway to evaluate its safety and efficacy in humans. In addition, there is interest in exploring the anti-inflammatory and anti-fibrotic effects of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide in other disease models. Finally, there is potential for the development of more selective inhibitors of DPP-IV based on the structure of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide.

Synthesis Methods

The synthesis of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide involves the reaction of 2-naphthylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5-amino-1,3,4-thiadiazol-2-thiol to form 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide. The synthesis of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been described in detail in the literature, and the compound can be obtained in high yield and purity.

Scientific Research Applications

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been the subject of extensive scientific research, with a focus on its potential therapeutic applications. Preclinical studies have shown that 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide can improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to have anti-inflammatory and anti-fibrotic effects in various disease models.